6,6'-(Anthracene-1,8-diyl)bis(1-imino-1H-isoindol-3-amine)

• CAS No.: 122504-54-5
• Molecular Formula: C30H20N6
• Molecular Weight: 464.5 g/mol
• IUPAC Name: 5-[8-(1-amino-3-iminoisoindol-5-yl)anthracen-1-yl]-3-iminoisoindol-1-amine
• InChI: InChI=1S/C30H20N6/c31-27-21-9-7-17(12-25(21)29(33)35-27)19-5-1-3-15-11-16-4-2-6-20(24(16)14-23(15)19)18-8-10-22-26(13-18)30(34)36-28(22)32/h1-14H,(H3,31,33,35)(H3,32,34,36)
• InChI Key: COLMHERZHBGURI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CC3=C(C=C2C(=C1)C4=CC5=C(C=C4)C(=NC5=N)N)C(=CC=C3)C6=CC7=C(C=C6)C(=NC7=N)N

Description

6,6’-(Anthracene-1,8-diyl)bis(1-imino-1H-isoindol-3-amine) is a complex organic compound that belongs to the class of anthracene-based derivatives. These compounds are known for their unique photophysical and electrochemical properties, making them valuable in various scientific and industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6,6’-(Anthracene-1,8-diyl)bis(1-imino-1H-isoindol-3-amine) typically involves the coupling of anthracene-9,10-dicarbaldehyde with various amine groups. This process is facilitated by imine coupling reactions, which are reversible and allow for the formation of dynamic combinatorial libraries . The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to promote the reaction.

Industrial Production Methods: While specific industrial production methods for this compound are not well-documented, the general approach involves scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions to ensure high yield and purity, as well as implementing purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions: 6,6’-(Anthracene-1,